Cas no 30908-62-4 (3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile)

• Product Name: 3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile
• CAS No: 30908-62-4
• MF: C₆H₅NO
• MW: 107.110001325607
• CID: 2821457
• PubChem ID: 71360257
• Update Time: 2025-04-21

3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 30908-62-4
• 3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile
• DTXSID40784059

• Inchi： 1S/C6H5NO/c1-2-5-8-6-3-4-7/h1,3,6H,5H2
• InChI Key： FMXAGCUKMDOJPZ-UHFFFAOYSA-N
• SMILES： O(C=CC#N)CC#C

Computed Properties

• Exact Mass: 107.037113783Da
• Monoisotopic Mass: 107.037113783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 33Ų